Cas no 953214-71-6 (2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: 2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 953214-71-6
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5919682
• PubChem ID: 16885835
• Update Time: 2025-06-08

2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• AKOS024489083
• VU0628924-1
• 953214-71-6
• 2,6-dimethoxy-N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• F5014-0080
• 2,6-dimethoxy-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
• 2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

• Inchi： 1S/C22H20N4O4/c1-28-17-8-5-9-18(29-2)21(17)22(27)23-15-7-4-6-14(12-15)16-13-26-19(24-16)10-11-20(25-26)30-3/h4-13H,1-3H3,(H,23,27)
• InChI Key： IMKGLZXHXFQYCM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(NC1=CC=CC(=C1)C1=CN2C(C=CC(=N2)OC)=N1)=O)OC

Computed Properties

• Exact Mass: 404.14845513g/mol
• Monoisotopic Mass: 404.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Additional information on 2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Recent Advances in the Study of 2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide (CAS: 953214-71-6)

The compound 2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide (CAS: 953214-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopyridazine core and benzamide moiety, has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. Structural analyses have revealed that the methoxy groups and the imidazopyridazine ring play critical roles in binding to the ATP-binding site of target kinases, thereby disrupting their activity. This selective inhibition has been demonstrated in vitro and in vivo, with notable effects on tumor growth and metastasis in various cancer models, including breast, lung, and colorectal cancers.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating inflammatory and autoimmune diseases. Preliminary data suggest that 2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide can modulate immune responses by targeting key signaling pathways in immune cells. These findings open new avenues for the development of dual-purpose therapeutics that address both oncological and immunological conditions.

Pharmacokinetic studies have also been a focal point of recent research. Efforts to improve the compound's bioavailability and metabolic stability have led to the synthesis of novel derivatives with enhanced drug-like properties. For instance, modifications to the methoxy groups and the introduction of solubilizing moieties have resulted in improved oral absorption and reduced hepatic clearance. These advancements are critical for transitioning the compound from preclinical to clinical development.

Despite these promising results, challenges remain in the development of 2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide as a viable therapeutic. Issues such as off-target effects, potential toxicity, and resistance mechanisms need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, the latest research on 2,6-dimethoxy-N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide (CAS: 953214-71-6) highlights its potential as a multifaceted therapeutic agent with applications in oncology and immunology. Continued exploration of its molecular mechanisms, coupled with structural optimization, will be pivotal in realizing its full therapeutic potential. This compound represents a promising candidate for future drug development, and its progress will be closely monitored by the scientific and pharmaceutical communities.